4-[4-(difluoromethoxy)benzoyl]-5-methyl-1-(3-methylphenyl)-2-piperazinone

• IUPAC Name: 4-[4-(difluoromethoxy)benzoyl]-5-methyl-1-(3-methylphenyl)piperazin-2-one
• InChI: InChI=1S/C20H20F2N2O3/c1-13-4-3-5-16(10-13)24-11-14(2)23(12-18(24)25)19(26)15-6-8-17(9-7-15)27-20(21)22/h3-10,14,20H,11-12H2,1-2H3
• InChI Key: FKRJODFIIRNXNI-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(=O)CN1C(=O)C2=CC=C(C=C2)OC(F)F)C3=CC=CC(=C3)C
• Molecular Formula: C20H20F2N2O3
• Molecular Weight: 374.4 g/mol

Description

4-[4-(difluoromethoxy)benzoyl]-5-methyl-1-(3-methylphenyl)-2-piperazinone, also known as DFMB, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. DFMB belongs to the family of piperazinone derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Novel triazole derivatives, including some with structural similarities to the specified compound, have been synthesized and found to possess antimicrobial activities against a variety of microorganisms. These studies highlight the potential of such compounds in developing new antimicrobial agents (Bektaş et al., 2010).

Alzheimer's Disease Therapeutics

• A study on the synthesis of benzamides linked to piperazine structures similar to the specified compound explored their potential as therapeutic agents for Alzheimer’s disease. Some synthesized compounds showed excellent enzyme inhibition activity, suggesting a promising avenue for Alzheimer’s treatment research (Hussain et al., 2016).

Antidepressant Metabolism

• Research into the metabolism of a novel antidepressant, which shares structural features with piperazine-based compounds, investigated the roles of various cytochrome P450 enzymes. This study aids in understanding how similar compounds are metabolized in the human body, which is crucial for drug development (Hvenegaard et al., 2012).

Bacterial Biofilm Inhibitors

• Piperazine derivatives have been synthesized and evaluated for their ability to inhibit bacterial biofilm formation, a critical factor in the development of bacterial resistance. These findings open up possibilities for the use of similar compounds in combating bacterial infections that are hard to treat due to biofilm formation (Mekky & Sanad, 2020).

HIV Entry Inhibitors

• A potent allosteric noncompetitive antagonist of the CCR5 receptor, structurally related to piperazine compounds, showed significant antiviral effects against HIV-1. This research points towards the potential application of structurally related compounds in HIV treatment (Watson et al., 2005).